Cas no 1797117-16-8 (Difluoromethylthioacetic Acid Potassium Salt)

Difluoromethylthioacetic Acid Potassium Salt structure
1797117-16-8 structure
Product Name:Difluoromethylthioacetic Acid Potassium Salt
CAS No:1797117-16-8
MF:C3H3F2KO2S
MW:180.214827775955
CID:4617051
PubChem ID:78357880
Update Time:2024-11-05

Difluoromethylthioacetic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

    • potassium 2-((difluoromethyl)thio)acetate
    • potassium;2-(difluoromethylsulfanyl)acetate
    • D77206
    • DIFLUOROMETHYLTHIOACETIC ACID POTASSIUM SALT
    • XWC11716
    • CS-B0604
    • potassium2-((difluoromethyl)thio)acetate
    • 1797117-16-8
    • Difluoromethylthioacetic Acid Potassium Salt
    • Inchi: 1S/C3H4F2O2S.K/c4-3(5)8-1-2(6)7;/h3H,1H2,(H,6,7);/q;+1/p-1
    • InChI Key: LLDIOYASHCQYGE-UHFFFAOYSA-M
    • SMILES: [K+].S(C(F)F)CC(=O)[O-]

Computed Properties

  • Exact Mass: 179.94588832 g/mol
  • Monoisotopic Mass: 179.94588832 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 89.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 180.22
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Melting Point: 211-213°C
  • Solubility: DMSO, Methanol

Difluoromethylthioacetic Acid Potassium Salt Security Information

Difluoromethylthioacetic Acid Potassium Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D446095-5g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8
5g
$ 150.00 2023-09-07
TRC
D446095-50g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8
50g
$ 907.00 2023-09-07
Chemenu
CM459570-1g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8 95%+
1g
$106 2023-02-02
Chemenu
CM459570-5g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8 95%+
5g
$308 2023-02-02
eNovation Chemicals LLC
Y1243158-1g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8 98%
1g
$155 2024-06-06
eNovation Chemicals LLC
Y1243158-5g
Difluoromethylthioacetic Acid Potassium Salt
1797117-16-8 98%
5g
$320 2024-06-06
ChemScence
CS-B0604-5g
potassium 2-((difluoromethyl)thio)acetate
1797117-16-8
5g
$220.0 2022-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1059022-100mg
potassium 2-((difluoromethyl)thio)acetate
1797117-16-8 98%
100mg
¥432.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1059022-250mg
potassium 2-((difluoromethyl)thio)acetate
1797117-16-8 98%
250mg
¥429.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1059022-1g
potassium 2-((difluoromethyl)thio)acetate
1797117-16-8 98%
1g
¥850.00 2023-11-21

Difluoromethylthioacetic Acid Potassium Salt Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd